Cas no 87675-21-6 (Acetamide, 2-chloro-N-ethyl-N-(1,3,5-trimethyl-1H-pyrazol-4-yl)-)

• Product Name: Acetamide, 2-chloro-N-ethyl-N-(1,3,5-trimethyl-1H-pyrazol-4-yl)-
• CAS No: 87675-21-6
• MF: C₁₀H₁₆ClN₃O
• MW: 229.706541061401
• CID: 653721
• PubChem ID: 71412418
• Update Time: 2025-04-19

Acetamide, 2-chloro-N-ethyl-N-(1,3,5-trimethyl-1H-pyrazol-4-yl)- Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2-chloro-N-ethyl-N-(1,3,5-trimethyl-1H-pyrazol-4-yl)-
• 2-chloro-N-ethyl-N-(1,3,5-trimethylpyrazol-4-yl)acetamide
• DTXSID00831972
• 2-Chloro-N-ethyl-N-(1,3,5-trimethyl-1H-pyrazol-4-yl)acetamide
• 87675-21-6

• Inchi： 1S/C10H16ClN3O/c1-5-14(9(15)6-11)10-7(2)12-13(4)8(10)3/h5-6H2,1-4H3
• InChI Key： XNRYOXIOIYTOCS-UHFFFAOYSA-N
• SMILES： ClCC(N(CC)C1C(C)=NN(C)C=1C)=O

Computed Properties

• Exact Mass: 229.0981898g/mol
• Monoisotopic Mass: 229.0981898g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 38.1Ų